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Compound of Interest

Compound Name: 5-Chloro-6-methylpyridin-3-amine

CAS No.: 896161-13-0

Cat. No.: B582039

Get Quote

Welcome to the technical support guide for 5-Chloro-6-methylpyridin-3-amine (CAS No.

896161-13-0). This resource is designed for researchers, scientists, and drug development

professionals to ensure the safe and effective handling and storage of this compound. By

adhering to these guidelines, you can maintain the integrity of your material and ensure the

reliability of your experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Chloro-6-methylpyridin-3-amine?

A1: 5-Chloro-6-methylpyridin-3-amine is classified with the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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It is crucial to handle this compound with appropriate personal protective equipment (PPE) in a

well-ventilated area.[2][3]

Q2: What are the recommended long-term storage conditions for this compound?

A2: For optimal stability, 5-Chloro-6-methylpyridin-3-amine should be stored at 4°C and

protected from light.[4] It is also described as stable under normal conditions and can be stored

in a cool, dry, well-ventilated area away from incompatible substances and ignition sources.[2]

[5]

Q3: Can I store 5-Chloro-6-methylpyridin-3-amine at room temperature?

A3: While refrigerated storage is recommended for long-term stability, some suppliers indicate

that the compound can be shipped at room temperature.[4] For short-term storage, a cool, dry,

and well-ventilated location away from direct sunlight and heat sources is acceptable.[2][5]

However, for maintaining long-term purity, 4°C is the preferred condition.

Q4: What materials are compatible for storing this compound?

A4: While specific compatibility studies for 5-Chloro-6-methylpyridin-3-amine are not readily

available, general best practices for aromatic amines suggest using tightly sealed containers

made of glass or high-density polyethylene (HDPE).

Q5: What are the known incompatibilities for 5-Chloro-6-methylpyridin-3-amine?

A5: Avoid contact with the following:

Strong oxidizing agents[2][5]

Acids (especially nitric acid)

Acid anhydrides[5]

Acid chlorides[5]

Carbon dioxide (CO2)[5]
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Observed Issue Potential Cause
Recommended Action &

Scientific Rationale

Change in color (from off-

white/yellow to brown/darker

shades)

Oxidation or degradation

Action: Discontinue use of the

compound. A change in color

often indicates the formation of

impurities due to oxidation of

the amine group or other

degradation pathways. This

can significantly impact

experimental results.

Rationale: Aromatic amines

are susceptible to oxidation,

which can be accelerated by

exposure to air (oxygen) and

light. The colored byproducts

are structurally different from

the parent compound and will

have different reactivity and

physical properties.

Clumping or caking of the solid

material

Moisture absorption Action: If the material is only

slightly clumpy, it may be

possible to dry it in a

desiccator. However, for

quantitative applications, it is

best to use a fresh, unopened

container. Rationale: 5-Chloro-

6-methylpyridin-3-amine is a

solid, and changes in its

physical state, such as

clumping, suggest the

absorption of atmospheric

moisture. The presence of

water can affect the

compound's reactivity and

introduce inaccuracies in

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


weighing for solution

preparation.

Inconsistent experimental

results using the same batch

Improper storage leading to

degradation

Action: Review storage

conditions. Ensure the

container is tightly sealed and

stored at the recommended

temperature and protected

from light. If storage conditions

have been suboptimal, it is

advisable to use a new vial of

the compound. Rationale: The

stability of halogenated

aromatic amines can be

compromised by fluctuations in

temperature and exposure to

light and air.[6] Degradation

can lead to a lower effective

concentration of the desired

compound and the presence of

interfering byproducts.

Difficulty in dissolving the

compound

Potential degradation or use of

an inappropriate solvent

Action: Verify the solubility of

5-Chloro-6-methylpyridin-3-

amine in your chosen solvent.

If solubility issues persist with

a previously effective solvent, it

may be another indication of

compound degradation, as

impurities can have different

solubility profiles. Rationale:

The formation of less soluble

degradation products can lead

to difficulties in preparing stock

solutions of a specific

concentration.
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Experimental Protocols
Receiving and Storing a New Shipment of 5-Chloro-6-
methylpyridin-3-amine

Inspect the packaging: Upon receipt, visually inspect the outer packaging for any signs of

damage.

Verify the documentation: Ensure the certificate of analysis (CoA) and safety data sheet

(SDS) are present.

Wear appropriate PPE: Before handling the container, put on safety glasses, a lab coat, and

nitrile gloves.

Work in a ventilated area: Open the package in a certified chemical fume hood.

Inspect the primary container: Check for any damage to the seal or container. Note the

appearance of the compound (should be a yellow to off-white crystalline powder).[2]

Log the information: Record the date of receipt, batch number, and initial appearance in your

lab inventory.

Store appropriately: Tightly seal the container and place it in a refrigerator at 4°C, ensuring it

is protected from light.[4]

Workflow for Handling a New Shipment
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Receive Shipment
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Caption: Decision workflow for receiving and handling new shipments.
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Summary of Key Data
Parameter Value Source

CAS Number 896161-13-0 [1][4]

Molecular Formula C6H7ClN2 [4]

Molecular Weight 142.59 g/mol [4]

Appearance
Yellow to off-white crystalline

powder
[2]

Melting Point 73-82 °C [2]

Storage Temperature 4°C [4]

Hazard Statements H302, H315, H319, H335 [1]

Incompatibilities

Strong oxidizing agents, acids,

acid anhydrides, acid

chlorides, CO2

[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b582039/docs#technical-support-center-5-chloro-6-
methylpyridin-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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